Cas no 1184362-05-7 ((5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine)

• Product Name: (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine
• CAS No: 1184362-05-7
• MF: C₉H₁₀BrN₃
• MW: 240.0998005867
• CID: 5906552
• PubChem ID: 60783468
• Update Time: 2025-05-21

(5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine
• 1H-Benzimidazole-2-methanamine, 5-bromo-1-methyl-
• (5-Bromo-1-methyl-1h-benzo[d]imidazol-2-yl)methanamine
• EN300-3043819
• CS-0286211
• 1184362-05-7

• Inchi： 1S/C9H10BrN3/c1-13-8-3-2-6(10)4-7(8)12-9(13)5-11/h2-4H,5,11H2,1H3
• InChI Key： SPDNDDKUZOMHNH-UHFFFAOYSA-N
• SMILES： C1(CN)N(C)C2=CC=C(Br)C=C2N=1

Computed Properties

• Exact Mass: 239.00581g/mol
• Monoisotopic Mass: 239.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine

Introduction to (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine (CAS No. 1184362-05-7)

(5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine, with the CAS number 1184362-05-7, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound belongs to the benzodiazole class, which is well-known for its role in various therapeutic interventions.

The molecular structure of (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine incorporates a bromine substituent at the 5-position of the benzodiazole ring, along with a methyl group at the 1-position. These functional groups contribute to its distinct chemical behavior and reactivity, making it a valuable scaffold for further chemical modifications and derivatization. The presence of the bromine atom, in particular, enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

In recent years, there has been a surge in research focused on developing novel benzodiazole derivatives with enhanced pharmacological properties. The compound (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine has been explored for its potential as an intermediate in the synthesis of drugs targeting neurological disorders. Studies have indicated that benzodiazole derivatives can modulate neurotransmitter activity, making them promising candidates for treating conditions such as anxiety, epilepsy, and sleep disorders.

One of the most compelling aspects of (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine is its versatility in synthetic chemistry. The brominated benzodiazole core allows for easy functionalization at multiple sites, enabling chemists to tailor the compound's properties for specific applications. For instance, researchers have utilized this compound to develop new ligands for enzyme inhibition studies. The methanamine group provides a reactive site for further derivatization, allowing for the creation of amides, esters, and other functional groups that can enhance binding affinity and selectivity.

The pharmacological profile of (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine has been the subject of extensive investigation. Preclinical studies have demonstrated its potential as a precursor for drugs that interact with GABA receptors, which are crucial for regulating neuronal excitability. By modulating GABAergic signaling, this compound could offer therapeutic benefits in conditions characterized by excessive neuronal activity. Additionally, its structural similarity to known anxiolytics suggests that it may have comparable effects without the side effects associated with traditional benzodiazepines.

In the realm of drug discovery, the synthesis of novel heterocyclic compounds like (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine is essential for identifying new therapeutic agents. Advanced computational methods and high-throughput screening techniques have accelerated the process of identifying promising candidates. These tools have enabled researchers to predict the biological activity of compounds before they are synthesized in the lab, significantly reducing time and resources spent on less effective molecules.

The role of computational chemistry in optimizing drug candidates cannot be overstated. By leveraging molecular modeling and quantum mechanics calculations, scientists can fine-tune the structure of (5-bromo-1-methyl-1H-1,3-benzodiazol-2-yl)methanamine to improve its pharmacokinetic properties. For example, optimizing solubility and metabolic stability can enhance drug bioavailability and reduce toxicity. These advancements are critical for translating laboratory discoveries into viable clinical therapies.

The development of new synthetic methodologies has also been instrumental in advancing research involving (5-bromo-1-methyl-1H-1,3-benzodiazol-2-ylmethanamine). Catalytic processes and green chemistry principles have enabled more efficient and sustainable production methods. These innovations not only reduce costs but also minimize environmental impact by reducing waste and hazardous byproducts. Such developments align with global efforts to promote sustainable pharmaceutical manufacturing.

Future research directions for (5-bromo-l-methyl-lH-l ,3 -benzodiazol -2 -y lmeth an am ine

In conclusion,(5 -bromo -l -methyl -l H-l ,3 -benz odia z ol -2 -y lmeth an am ine